{[2-(Benzylselanyl)ethyl]selanyl}benzene

• CAS No.: 62735-94-8
• Molecular Formula: C15H16Se2
• Molecular Weight: 354.2 g/mol
• IUPAC Name: 2-benzylselanylethylselanylbenzene
• InChI: InChI=1S/C15H16Se2/c1-3-7-14(8-4-1)13-16-11-12-17-15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key: HXKOPCYIMYMWEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C[Se]CC[Se]C2=CC=CC=C2

Description

{[2-(Benzylselanyl)ethyl]selanyl}benzene is an organoselenium compound offered for research and development purposes. This chemical is strictly for laboratory use and is not intended for diagnostic, therapeutic, or any human or veterinary applications. Based on its molecular structure, which features two phenylselanyl groups linked by a -CH2-CH2- bridge, this compound is of significant interest in synthetic organic chemistry . Organoselenium molecules similar to this one are frequently utilized as intermediates and reagents in the construction of more complex molecular architectures . The diselenide functional group can play a key role in various reaction mechanisms, including catalytic cycles and serving as a selenium transfer agent . The molecular formula for this compound is C15H16Se2 , and it has a calculated molecular weight of 354.22 g/mol . While the specific melting point, boiling point, and other physical properties for this exact molecule require further experimental characterization, researchers can expect its behavior to be influenced by the presence of the heavy selenium atoms and the aromatic rings . We provide this compound to support advanced research in areas such as novel synthetic methodology development and materials science. Researchers are encouraged to consult the safety data sheet (SDS) for proper handling and storage guidelines.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Selenium vs. Sulfur Analogs

Compounds with sulfur in place of selenium, such as benzene sulfonamides (e.g., 4-[2-(5-chloro-2-methoxybenzamido)ethyl]benzene sulfonamide, CAS 16673-34-0), exhibit distinct physicochemical and biological behaviors. Key differences include:

• Biological activity : Sulfonamides are often associated with enzyme inhibition (e.g., carbonic anhydrase), whereas selenium compounds may induce apoptosis via oxidative stress pathways .

Table 1: Selenium vs. Sulfur-Containing Analog Comparison

Property	{[2-(Benzylselanyl)ethyl]selanyl}benzene (Se)	4-[2-(5-Chloro-2-methoxybenzamido)ethyl]benzene sulfonamide (S)
Atomic Center	Se (two atoms)	S (one atom)
Molecular Weight*	~400 g/mol (estimated)	368.8 g/mol
Solubility	Likely low (hydrophobic Se groups)	Moderate (polar sulfonamide group)
Biological Mechanism	Oxidative stress/apoptosis induction	Enzyme inhibition

Ethylselanyl vs. Methylselanyl Derivatives

Ethylselanyl groups (as in the target compound) introduce longer alkyl chains compared to methylselanyl analogs (e.g., benzyl methyl selenide). For example:

• Steric effects : The ethyl spacer in {[2-(Benzylselanyl)ethyl]selanyl}benzene may hinder interactions with enzyme active sites compared to smaller methylselanyl derivatives.
• Solubility : Longer alkyl chains reduce aqueous solubility, as seen in ethyltoluene derivatives (CAS 611-14-3) compared to methyl-substituted benzenes .

Comparison with Platinum-Based Anticancer Agents

While structurally distinct, platinum drugs like oxaliplatin (CAS 61825-94-3) share a mechanism involving apoptosis induction. Key contrasts include:

• Metal center : Platinum coordinates DNA, whereas selenium compounds may generate reactive oxygen species (ROS) .
• Resistance profile : Selenium compounds might bypass cisplatin resistance mechanisms linked to DNA repair pathways.

Table 2: Anticandidate Activity Comparison

Compound	Mechanism of Action	Apoptosis Pathway Activation	Resistance Profile
{[2-(Benzylselanyl)ethyl]selanyl}benzene	ROS generation, caspase activation	Caspase-3, -8, -9	Not established
Oxaliplatin	DNA crosslinking, caspase-9 activation	Caspase-9 dominant	Overcome CDDP resistance

Q & A

Basic: What are the established synthetic routes for {[2-(Benzylselanyl)ethyl]selanyl}benzene, and how do reaction conditions influence yield?

Answer:
The synthesis of selenium-containing compounds like {[2-(Benzylselanyl)ethyl]selanyl}benzene typically involves nucleophilic substitution or selenation reactions. A validated approach involves using phenylselenenyl chloride (PhSeCl) as a key reagent. For example:

Step 1: React benzyl chloride with sodium selenide (Na₂Se) to form benzylselenide intermediates.

Step 2: Introduce a second selenium moiety via alkylation or coupling reactions. For instance, reacting with 1,2-dibromoethane under controlled pH (8–10) yields the diselenide bridge .

Purification: Column chromatography (silica gel, hexane/ethyl acetate) or recrystallization (ethanol/water) is used to isolate the product.